Cas no 215190-19-5 (Fmoc-4-Phenyl-piperidine-4-carboxylic Acid)

• Product Name: Fmoc-4-Phenyl-piperidine-4-carboxylic Acid
• CAS No: 215190-19-5
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• MDL: MFCD00673787
• CID: 254123
• PubChem ID: 329748084
• Update Time: 2025-11-05

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylicacid, 4-phenyl-, 1-(9H-fluoren-9-ylmethyl) ester
• FMOC-4-PHENYL-PIPERIDINE-4-CARBOXYLIC ACID
• Fmoc-4-phenylpiperidine-4-carboxylic acid
• FMOC-4-PHENYL-4-PIPERIDINECARBOXYLIC ACID
• FMOC-4-PHENYL-ISONIPECOTIC ACID
• FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC AC
• FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC ACID
• RARECHEM EM WB 0183
• 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}-4-PHENYLPIPERIDINE-4-CARBOXYLIC ACID
• EN300-624095
• E70552
• 215190-19-5
• AKOS012712148
• 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-phenylpiperidine-4-carboxylic acid
• SCHEMBL119410
• 4-Phenyl-piperidine-1,4-dicarboxylic acid mono-(9H-fluoren-9-ylmethyl)ester
• Oprea1_458011
• J-014126
• MFCD00673787
• Z1136513444
• JWEBOBGECOQGTL-UHFFFAOYSA-N
• FT-0764019
• Fmoc-4-phenylpiperidine-4-carboxylicacid
• Fmoc-4-phenyl-piperidine-4-carboxylic acid, >=97.0%
• Fmoc-4-Phenyl-piperidine-4-carboxylic Acid

• MDL： MFCD00673787
• Inchi： 1S/C27H25NO4/c29-25(30)27(19-8-2-1-3-9-19)14-16-28(17-15-27)26(31)32-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,29,30)
• InChI Key： JWEBOBGECOQGTL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)O)(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 427.17800
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 633.8±55.0 °C at 760 mmHg
• Flash Point: 337.1±31.5 °C
• Refractive Index: 1.635
• PSA: 66.84000
• LogP: 4.99180
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-4-Phenyl-piperidine-4-carboxylic Acid

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid: A Versatile Building Block in Pharmaceutical Synthesis

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid (CAS No. 215190-19-5) is a key intermediate in the synthesis of various pharmaceutical compounds and has gained significant attention in recent years due to its unique structural properties and versatile reactivity. This compound is particularly valuable in the development of drugs targeting neurological disorders, cancer, and other complex diseases. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis for its ease of removal and compatibility with a variety of coupling reactions.

The chemical structure of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid consists of a piperidine ring substituted with a phenyl group at the 4-position and a carboxylic acid functional group. The presence of the Fmoc protecting group on the nitrogen atom of the piperidine ring ensures that the compound remains stable during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions. This makes it an ideal building block for the synthesis of complex molecules with high stereochemical purity.

Recent research has highlighted the importance of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The study also noted that these derivatives showed excellent bioavailability and minimal side effects, further underscoring their therapeutic potential.

In another significant development, researchers at a leading pharmaceutical company have utilized Fmoc-4-Phenyl-piperidine-4-carboxylic Acid in the synthesis of a new class of anticancer drugs. These drugs target specific signaling pathways involved in tumor growth and metastasis, offering a more targeted and effective approach to cancer therapy compared to traditional chemotherapeutic agents. The use of this compound has enabled the synthesis of highly potent and selective inhibitors, which are currently undergoing clinical trials with promising preliminary results.

The versatility of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid extends beyond its applications in drug discovery. It is also used in the synthesis of ligands for receptor binding studies, as well as in the development of diagnostic tools for imaging and monitoring disease progression. The ability to introduce functional groups at specific positions on the piperidine ring allows for the creation of a wide range of derivatives with tailored properties, making it an invaluable tool in both academic and industrial research settings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid. One common approach involves the reaction of 4-benzylidene piperidinone with an appropriate carboxylic acid followed by Fmoc protection. Another method involves the palladium-catalyzed coupling reaction between 4-bromo piperidine carboxylic acid and phenylboronic acid, followed by Fmoc protection. These methods offer high yields and excellent purity, making them suitable for large-scale production.

The stability and solubility properties of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid are also noteworthy. It is stable under standard laboratory conditions and can be stored for extended periods without significant degradation. Its solubility in common organic solvents such as DMSO, DMF, and THF makes it easy to handle and use in various synthetic protocols. However, care should be taken to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions.

In conclusion, Fmoc-4-Phenyl-piperidine-4-carboxylic Acid (CAS No. 215190-19-5) is a highly valuable compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of complex molecules with therapeutic potential. As research in this area continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its utility in both academic and industrial settings.